molecular formula C5H6FN3O B11782052 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide

Cat. No.: B11782052
M. Wt: 143.12 g/mol
InChI Key: ZNTYZLVAKQLLEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is a fluorinated imidazole derivative with the molecular formula C₅H₅FN₂O₂ and a molecular weight of 144.10 g/mol (CAS: 1956324-94-9) . The compound features a methyl group at the 1-position of the imidazole ring, a fluorine atom at the 5-position, and a carboxamide group at the 2-position. This structure combines electron-withdrawing (fluorine) and steric (methyl) substituents, which may influence its physicochemical properties, such as solubility and metabolic stability.

Properties

Molecular Formula

C5H6FN3O

Molecular Weight

143.12 g/mol

IUPAC Name

5-fluoro-1-methylimidazole-2-carboxamide

InChI

InChI=1S/C5H6FN3O/c1-9-3(6)2-8-5(9)4(7)10/h2H,1H3,(H2,7,10)

InChI Key

ZNTYZLVAKQLLEX-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CN=C1C(=O)N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide typically involves the following steps:

    Starting Materials: The synthesis begins with commercially available starting materials such as 1-methylimidazole and fluorinating agents.

    Carboxamide Formation: The carboxamide group can be introduced by reacting the fluorinated intermediate with a suitable amide-forming reagent, such as carbonyldiimidazole (CDI) or a similar coupling agent.

Industrial Production Methods

Industrial production of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-CPBA, and other peroxides.

    Reduction: LiAlH4, NaBH4, and catalytic hydrogenation.

    Substitution: Nucleophiles such as amines, thiols, and alkoxides.

Major Products Formed

    Oxidation: Formation of N-oxides or other oxidized derivatives.

    Reduction: Formation of reduced imidazole derivatives.

    Substitution: Formation of substituted imidazole derivatives with various functional groups.

Scientific Research Applications

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide has diverse applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

    Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

    Medicine: Investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

    Industry: Utilized in the development of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide involves its interaction with specific molecular targets and pathways:

    Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

    Pathways Involved: The exact pathways depend on the specific biological context, but may include inhibition of enzyme activity, disruption of cellular processes, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Benzimidazole Derivatives

  • 5-Fluoro-1H-benzimidazole-2-carboxylic acid (C₈H₅FN₂O₂, MW: 180.14 g/mol) Features a benzene-fused imidazole ring, increasing aromaticity and molecular weight compared to the simpler imidazole scaffold. Hydrate forms (e.g., 5-Fluoro-1H-benzimidazole-2-carboxylic acid hydrate) exhibit altered solubility and crystallinity .

Tetrasubstituted Imidazole Esters

  • The ester group at the 5-position is prone to hydrolysis, unlike the carboxamide’s greater stability under physiological conditions .

Trifluoromethyl-Substituted Imidazoles

  • 1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde (C₆H₅F₃N₂O, MW: 178.11 g/mol)
    • The trifluoromethyl group (–CF₃) is strongly electron-withdrawing, enhancing electrophilicity at the carbaldehyde position. This contrasts with the carboxamide’s hydrogen-bonding capability .
    • Predicted pKa of 1.47 suggests higher acidity than the carboxamide, influencing bioavailability .

Data Table: Key Comparative Properties

Compound Name Molecular Formula MW (g/mol) Functional Groups Key Features Evidence Reference
5-Fluoro-1-methyl-1H-imidazole-2-carboxamide C₅H₅FN₂O₂ 144.10 Carboxamide, –F, –CH₃ Neutral, moderate lipophilicity
5-Fluoro-1H-benzimidazole-2-carboxylic acid C₈H₅FN₂O₂ 180.14 Carboxylic acid, –F, fused ring Acidic, high aromaticity
Ethyl 2-(4-fluorophenyl)-1,4-diphenylimidazole C₂₄H₁₉FN₂O₂ 398.42 Ester, aryl substituents High lipophilicity, ester hydrolysis
1-Methyl-5-(trifluoromethyl)imidazole-2-carbaldehyde C₆H₅F₃N₂O 178.11 Carbaldehyde, –CF₃ Electrophilic, low pKa (1.47)

Notes on Discrepancies and Limitations

Functional Group Variance : The evidence primarily describes carboxylic acids (e.g., ) and esters () rather than carboxamides. Direct pharmacological data for the target compound are absent, necessitating extrapolation from structural analogs.

Synthetic Complexity : Benzimidazoles () require multi-step synthesis due to fused rings, whereas the target compound’s simpler scaffold may offer synthetic advantages .

Biological Activity : While 5-oxo-imidazoles () show antimicrobial effects, the carboxamide’s bioactivity remains speculative without experimental validation.

Biological Activity

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and biological activities. The presence of a fluorine atom and a carboxamide group enhances its lipophilicity and potential interactions with biological targets, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is C5H6FN3OC_5H_6FN_3O. It features a five-membered imidazole ring with the following characteristics:

  • Imidazole Ring : Contains two nitrogen atoms, which are crucial for biological interactions.
  • Fluorine Atom : Enhances binding affinity to biological targets.
  • Carboxamide Group : Contributes to the compound's solubility and reactivity.

The biological activity of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is primarily attributed to its ability to interact with various enzymes and receptors. The fluorine atom increases the compound's binding affinity, potentially leading to:

  • Inhibition of Enzyme Activity : This can modulate metabolic pathways.
  • Alteration of Signaling Pathways : Influences cellular responses.

Therapeutic Potential

Research has indicated that compounds containing imidazole rings often exhibit a range of therapeutic properties, including:

  • Antimicrobial Activity : Effective against various bacterial strains.
  • Antifungal Properties : Inhibits fungal growth in vitro.
  • Anticancer Effects : Demonstrated potential against several cancer cell lines.

Anticancer Activity

A study explored the anticancer effects of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide on various cancer cell lines. The compound was tested against breast cancer (MDA-MB-231) and colorectal cancer (SW620) cells, showing significant inhibition of cell proliferation with IC50 values in the low micromolar range.

Cell LineIC50 (µM)
MDA-MB-2312.5
SW6203.0

This suggests that the compound may induce apoptosis through pathways involving caspase activation, as evidenced by increased caspase-3 activity in treated cells .

Antimicrobial Studies

In antimicrobial assays, 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide exhibited notable activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined as follows:

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus15
Escherichia coli20

These results indicate its potential as an antimicrobial agent, warranting further investigation into its mechanism of action against specific pathogens .

Comparative Analysis

To understand the uniqueness of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide, a comparison with structurally similar compounds was conducted:

Compound NameStructure CharacteristicsUnique Features
N-(2-fluorophenyl)-1H-imidazole-4-carboxamideContains a fluorophenyl group at position 2Different substitution pattern affects biological activity
N-(2-chlorophenyl)-1H-imidazole-5-carboxamideChlorine instead of fluorineDifferent halogen may influence reactivity and stability
4-Fluoro-1-methylimidazoleLacks carboxamide functionalitySimpler structure may lead to different biological properties

The unique positioning of the fluorine atom and the presence of the carboxamide group in 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide enhance its stability and reactivity compared to other similar compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.